Cas no 778601-39-1 (Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 778601-39-1
• MF: C₁₅H₁₂N₂O₆
• MW: 316.265583992004
• CID: 5798641
• Update Time: 2025-10-21

Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C15H12N2O6/c18-14(19)12-8-11(17(21)22)6-7-13(12)16-15(20)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,20)(H,18,19)
• InChI Key： DPQLPGSFZXGKBJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=CC=C1NC(OCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 480.6±45.0 °C(Predicted)
• pka: 2.54±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]-

Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 778601-39-1): A Comprehensive Overview

Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]-, identified by its CAS number 778601-39-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its nitro and carbamate functional groups, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]- consists of a benzene ring substituted with a nitro group at the 5-position and an amino group at the 2-position, which is further protected by a phenylmethoxy carbamate moiety. This structural arrangement imparts distinct reactivity and stability, making it a versatile building block in organic synthesis. The presence of the nitro group enhances its electrophilic nature, while the carbamate protection provides stability under various reaction conditions.

In recent years, Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]- has been extensively studied for its potential applications in drug development. The nitro group can be readily reduced to an amine, allowing for further functionalization and the introduction of additional pharmacophores. This property has been exploited in the synthesis of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

One of the most compelling aspects of Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]- is its role as a precursor in the preparation of biologically active compounds. For instance, researchers have utilized this compound to develop potent inhibitors of enzymes involved in metabolic pathways relevant to neurological diseases. The carbamate moiety serves as a handle for selective deprotection, enabling the introduction of diverse functional groups that can modulate biological activity.

The pharmaceutical industry has shown particular interest in derivatives of Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]- due to their potential therapeutic efficacy. Studies have demonstrated that modifications at the nitro and carbamate positions can significantly alter the pharmacokinetic and pharmacodynamic properties of the resulting compounds. This flexibility has led to the discovery of several lead candidates that are currently undergoing preclinical evaluation.

The synthetic methodologies employed in the preparation of Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]- have also seen considerable innovation. Advanced catalytic techniques and green chemistry principles have been integrated into synthetic routes to improve yield and reduce environmental impact. These advancements not only enhance the efficiency of production but also align with global efforts to promote sustainable chemical manufacturing.

In addition to its pharmaceutical applications, Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]- has found utility in materials science and agrochemical research. Its unique structural features make it a valuable component in the development of novel polymers and specialty chemicals. Furthermore, its reactivity allows for the creation of complex molecular architectures that exhibit enhanced performance characteristics.

The ongoing research into Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]- underscores its importance as a multifunctional compound with broad applications across multiple scientific disciplines. As our understanding of its chemical properties continues to evolve, new opportunities for innovation are likely to emerge. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery process and lead to the development of next-generation therapeutics.

In conclusion, Benzoic acid, 5-nitro-2-[[(phenylmethoxy)carbonyl]amino]-, CAS no. 778601-39-1, represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features and versatile reactivity make it an indispensable tool for researchers striving to develop innovative solutions to complex biological challenges. As scientific exploration continues to push the boundaries of what is possible, this compound is poised to play an increasingly pivotal role in shaping the future of medicine and materials science.